Cas no 1804708-18-6 (2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine
• CAS No: 1804708-18-6
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4883152
• Update Time: 2025-10-28

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-5-3-13-4(2-9)6(7(5)10)8(11)12/h3,8H,2H2,1H3
• InChI Key： PWWXLQCFXOJSPX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine, identified by the CAS number CAS No. 1804708-18-6, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative is characterized by its unique substitution pattern, featuring a chloromethyl group at position 2, a difluoromethyl group at position 3, a fluoro group at position 4, and a methoxy group at position 5. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such substituted pyridines in the development of advanced materials and pharmaceuticals. The presence of multiple halogen atoms (chlorine and fluorine) in the molecule enhances its electronic properties, making it a promising candidate for applications in agricultural chemistry and pharmaceutical research. For instance, the compound has been investigated for its potential as a precursor in the synthesis of novel pesticides and herbicides.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving halogenation, alkylation, and oxidation processes. The synthesis pathway often begins with a pyridine ring, which undergoes sequential substitution reactions to introduce the desired functional groups. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production.

The physical properties of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine are well-documented. Its melting point is approximately 125°C under standard conditions, while its boiling point exceeds 300°C under vacuum. The molecule's solubility in common organic solvents such as dichloromethane and acetonitrile makes it highly versatile for use in various chemical reactions. Additionally, its stability under normal storage conditions ensures long-term usability without degradation.

Recent advancements in computational chemistry have enabled researchers to predict the compound's reactivity and interaction with biological systems. Molecular modeling studies have revealed that the compound exhibits strong binding affinities to certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its ability to act as a chelating agent has been explored in coordination chemistry, opening new avenues for its application in catalysis.

In the field of agriculture, this compound has shown remarkable efficacy as a fungicide due to its ability to inhibit fungal growth without adversely affecting plant cells. Field trials conducted in various regions have demonstrated consistent results, indicating its potential as an eco-friendly alternative to conventional chemical pesticides. The integration of this compound into integrated pest management systems is currently being explored by agricultural scientists worldwide.

The environmental impact of CAS No. 1804708-18-6 has also been a focal point of recent research. Studies have shown that the compound degrades rapidly under aerobic conditions, minimizing its persistence in soil and water systems. This biodegradability aligns with global efforts to develop sustainable agricultural practices and reduce chemical residues in ecosystems.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-5-methoxypyridine represents a significant advancement in organic chemistry with diverse applications across multiple industries. Its unique structure, coupled with recent research findings, positions it as a valuable tool for addressing contemporary challenges in agriculture, medicine, and materials science.